1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline
Overview
Description
1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a halogenated isoquinoline derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline is not well understood. However, it has been reported to inhibit the activity of certain enzymes, such as topoisomerases, which are involved in DNA replication and repair. This inhibition may lead to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in vitro. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to have low toxicity towards normal cells, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline in lab experiments is its relatively straightforward synthesis method. Additionally, this compound has been shown to have low toxicity towards normal cells, making it a safer alternative to other compounds that may be more toxic. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may limit its applications in certain experiments.
Future Directions
There are several future directions for the research on 1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline. One area of interest is in the development of new drugs that target specific enzymes involved in cancer cell growth. Additionally, this compound may be used in the development of new fluorescent probes for imaging biological systems. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.
Scientific Research Applications
1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline has been used in various scientific research applications. One of the areas of interest is in the development of new drugs. This compound has been reported to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been used in the development of new fluorescent probes for imaging biological systems.
properties
IUPAC Name |
1-bromo-4-(bromomethyl)-7,8-difluoroisoquinoline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5Br2F2N/c11-3-5-4-15-10(12)8-6(5)1-2-7(13)9(8)14/h1-2,4H,3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCFQSHNIRZFEHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C(=CN=C2Br)CBr)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5Br2F2N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90676955 | |
Record name | 1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90676955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
336.96 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1050203-63-8 | |
Record name | 1-Bromo-4-(bromomethyl)-7,8-difluoroisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90676955 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.